Cas no 2171918-80-0 (3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}hexanoic acid)

• Product Name: 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}hexanoic acid
• CAS No: 2171918-80-0
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5921922
• PubChem ID: 165564674
• Update Time: 2025-09-19

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}hexanoic acid
• 2171918-80-0
• EN300-1555531
• 3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}hexanoic acid

• Inchi： 1S/C28H32N2O5/c1-2-8-19(16-26(31)32)29-27(33)18-9-7-10-20(15-18)30-28(34)35-17-25-23-13-5-3-11-21(23)22-12-4-6-14-24(22)25/h3-7,10-14,18-20,25H,2,8-9,15-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： PEVGFNDFHULXSQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CCC(C(NC(CC(=O)O)CCC)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}hexanoic acid

Research Brief on 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}hexanoic acid (CAS: 2171918-80-0)

The compound 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}hexanoic acid (CAS: 2171918-80-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclohexene ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, is being explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. Recent studies highlight its role as a versatile intermediate in the development of novel bioactive compounds.

One of the key areas of interest is the compound's utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, and the incorporation of this compound into peptide chains has shown promise in enhancing the stability and solubility of synthetic peptides. Researchers have reported improved yields and reduced side reactions when using this derivative, particularly in the synthesis of complex cyclic peptides. This advancement is critical for the development of peptide-based therapeutics, which are increasingly being targeted for diseases such as cancer and metabolic disorders.

In addition to its applications in peptide synthesis, recent investigations have explored the potential of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}hexanoic acid as a building block for small-molecule drug candidates. Its cyclohexene ring provides a rigid scaffold that can be functionalized to interact with specific biological targets. Preliminary studies have demonstrated its efficacy in inhibiting certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drugs. Further optimization and in vivo studies are underway to evaluate its pharmacokinetic properties and therapeutic efficacy.

The synthesis and characterization of this compound have also been a focus of recent research. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its structure and purity. These studies have provided valuable insights into the compound's stability under various conditions, which is essential for its practical application in pharmaceutical development. Additionally, computational modeling has been used to predict its interactions with biological targets, aiding in the design of more effective derivatives.

Despite these promising developments, challenges remain in the large-scale production and application of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}hexanoic acid. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed to facilitate its transition from laboratory research to clinical use. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound in drug discovery and development.

In conclusion, 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}hexanoic acid (CAS: 2171918-80-0) represents a promising candidate for various applications in chemical biology and pharmaceuticals. Its unique structural properties and versatility make it a valuable tool for peptide synthesis and small-molecule drug design. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for therapeutic use. As the field advances, this compound is expected to play a pivotal role in the development of next-generation therapeutics.